Cas no 728907-97-9 (2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one)

• Product Name: 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one
• CAS No: 728907-97-9
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 4160521
• PubChem ID: 2392257
• Update Time: 2025-06-15

2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1H-benzimidazol-2-yl)-1-(2-thienyl)-
• 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one
• 2-(1H-Benzoimidazol-2-yl)-1-thiophen-2-yl-ethanone
• G35883
• 2-(1,3-dihydrobenzimidazol-2-ylidene)-1-thiophen-2-ylethanone
• DTXCID301680810
• 2-(1,3-dihydrobenzimidazol-2-ylidene)-1-thiophen-2-yl-ethanone
• Enamine_005055
• cid_5678019
• IDI1_007642
• DTXSID701250001
• 728907-97-9
• 2-(1H-benzimidazol-2-yl)-1-thiophen-2-ylethanone
• 2-(1,3-dihydrobenzimidazol-2-ylidene)-1-(2-thienyl)ethanone
• EN300-01424
• 972-141-4
• WAY-613976
• AKOS000115193
• SR-01000040081-1
• BDBM76707
• HMS1408F17
• 2-(1H-Benzimidazol-2-yl)-1-(2-thienyl)ethanone
• DEB90797
• SR-01000040081

• Inchi： 1S/C13H10N2OS/c16-11(12-6-3-7-17-12)8-13-14-9-4-1-2-5-10(9)15-13/h1-7H,8H2,(H,14,15)
• InChI Key： CJAQHQYQSUKLNY-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC=CC=1)CC1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 242.05138412Da
• Monoisotopic Mass: 242.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74Ų

Additional information on 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one

Introduction to 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one (CAS No. 728907-97-9)

2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. With the CAS number 728907-97-9, this molecule represents a fusion of two heterocyclic systems, namely benzodiazole and thiophene, which are well-documented for their diverse pharmacological properties. The presence of these aromatic rings not only contributes to the compound's stability but also opens up a myriad of possibilities for interactions with biological targets.

The benzodiazole moiety, characterized by its 1,3-diazole core, is widely recognized for its role in central nervous system (CNS) modulation. It is a key structural component in many anxiolytics, sedatives, and anticonvulsants. On the other hand, the thiophene ring is a prominent scaffold in medicinal chemistry, known for its involvement in antimicrobial, antifungal, and anti-inflammatory agents. The combination of these two moieties in 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one suggests a potential synergistic effect, which could be exploited for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have indicated that the benzodiazole-thiophene hybrid can exhibit binding affinity to various targets, including GABA receptors, which are crucial for regulating neuronal excitability. This has sparked interest in exploring its potential as a lead compound for treating neurological disorders such as epilepsy and anxiety-related conditions.

Moreover, the structural flexibility offered by the ethanone linkage between the benzodiazole and thiophene units allows for further derivatization, enabling chemists to fine-tune pharmacokinetic and pharmacodynamic properties. This adaptability has made 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one a valuable starting point for structure-based drug design initiatives. Researchers are currently investigating its derivatives to enhance solubility, bioavailability, and metabolic stability.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Preliminary data suggest that it may interfere with enzyme activity by competing with natural substrates or by inducing conformational changes in protein structures. These findings are particularly intriguing given the growing emphasis on enzyme inhibition as a strategy for treating metabolic disorders and infectious diseases.

The synthesis of 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzodiazole derivatives and thiophene-based ketones. Advances in green chemistry principles have also been applied to develop more sustainable methodologies, reducing waste and minimizing hazardous byproducts.

As interest in heterocyclic compounds continues to grow, 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-yl)ethan-1-one stands out as a promising candidate for further exploration. Its unique structural features and potential biological activities make it an attractive molecule for both academic research and industrial development. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The future of research on this compound lies in interdisciplinary approaches that integrate synthetic chemistry with high-throughput screening technologies. By leveraging cutting-edge tools such as CRISPR-Cas9 gene editing and artificial intelligence-driven drug discovery platforms, scientists can accelerate the identification of novel analogs with enhanced pharmacological profiles. This holistic approach ensures that 2-(1H-1,3-Benzodiazol-2-yl)-1-(thiophen-2-ylolethanone (CAS No. 72890797) remains at the forefront of medicinal chemistry innovation.